methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H25N3O6/c1-14-10-19-21(24(29)28(14)13-15-6-5-9-27-12-15)20(22(23(26)34-19)25(30)33-4)16-7-8-17(31-2)18(11-16)32-3/h5-12,20H,13,26H2,1-4H3
• InChI Key: VGYGJYAOVJTNRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=C(C=C3)OC)OC)C(=O)N1CC4=CN=CC=C4
• Molecular Formula: C25H25N3O6
• Molecular Weight: 463.5 g/mol
• CAS No.: 612049-24-8

Description

Methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H25N3O6 and its molecular weight is 463.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

A pivotal aspect of research on methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate involves its role in synthesizing heterocyclic compounds. These compounds are integral in pharmaceuticals, agrochemicals, and dyes due to their diverse biological activities. For instance, the synthesis of tetrasubstituted thiophenes through a [3+2] annulation strategy showcases the compound's utility in creating structures with potential for various applications, including medicinal chemistry (Sahu et al., 2015).

Biological Activity Potential

The compound's involvement in synthesizing novel heterocyclic compounds containing the 2-H-pyranopyridine-2-one moiety suggests its significance in developing molecules with expected hypertensive activity. This highlights the compound's potential in contributing to the treatment of hypertension through the creation of new therapeutic agents (Kumar & Mashelker, 2007).

Advanced Structural Analysis

Research involving this compound also extends to the detailed analysis of crystal structures to understand intramolecular interactions better. Studies on similar compounds have utilized X-ray diffraction and DFT calculations to elucidate the nature of intramolecular hydrogen bonding, providing insights into the structural stability and reactivity of these complex molecules (Grabowski et al., 2004).

Synthesis and Transformation into Pyridine Derivatives

The conversion of similar compounds into 2H-pyrano[3,2-c]pyridine derivatives through new synthetic approaches reflects the compound's versatility in heterocyclic chemistry. These methods enable the generation of diverse pyridine-based structures that could serve as key scaffolds in developing new drugs and chemicals with varied biological activities (Strah, Svete, & Stanovnik, 1996).